Cas no 1421313-57-6 (1-ethylazetidine-2-carboxylic acid)

• Product Name: 1-ethylazetidine-2-carboxylic acid
• CAS No: 1421313-57-6
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD24500377
• CID: 4597802
• PubChem ID: 22132124
• Update Time: 2025-05-20

1-ethylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-ethylazetidine-2-carboxylic acid
• 2-Azetidinecarboxylic acid, 1-ethyl-

• MDL： MFCD24500377
• Inchi： 1S/C6H11NO2/c1-2-7-4-3-5(7)6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChI Key： WSXZOQFRPRFFSL-UHFFFAOYSA-N
• SMILES： N1(CC)CCC1C(O)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-ethylazetidine-2-carboxylic acid

1-Ethylazetidine-2-Carboxylic Acid (CAS No. 1421313-57-6)

1-Ethylazetidine-2-carboxylic acid is a compound with the CAS registry number 1421313-57-6, belonging to the class of azetidines. Azetidines are four-membered ring compounds, which are structurally similar to cyclic amines but with one more carbon atom in the ring compared to pyrrolidine. The compound is characterized by its unique chemical structure, which includes an ethyl group attached to the azetidine ring and a carboxylic acid functional group at the second position of the ring.

The synthesis of 1-ethylazetidine-2-carboxylic acid involves various methods, including ring-closing reactions and modifications of existing azetidine derivatives. Recent studies have explored the use of catalytic asymmetric synthesis to produce enantiomerically enriched forms of this compound, which has significant implications for its application in pharmaceuticals and chiral chemistry. The compound's structure makes it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules.

In terms of applications, 1-ethylazetidine-2-carboxylic acid has been studied for its potential in drug discovery. Its azetidine ring provides a rigid framework that can be modified to create bioisosteres or analogs of existing drugs. For instance, researchers have investigated its role as a scaffold for developing inhibitors of enzymes such as proteases and kinases, which are critical targets in oncology and inflammatory diseases. The carboxylic acid group also allows for further functionalization, enabling the creation of diverse bioactive compounds.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of 1-ethylazetidine-2-carboxylic acid. Quantum mechanical calculations have been used to study its electronic structure, which has helped predict its reactivity and stability under various conditions. Additionally, molecular dynamics simulations have been employed to understand its conformational flexibility and interactions with biological targets, further enhancing its potential as a lead compound in drug design.

Another area of interest is the use of 1-ethylazetidine-2-carboxylic acid in materials science. Its unique chemical properties make it a candidate for applications in polymer chemistry and as a building block for advanced materials. Researchers have explored its ability to form stable covalent networks or self-assembled structures, which could find applications in nanotechnology and smart materials.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 1-ethylazetidine-2-carboxylic acid is crucial for its safe handling and disposal. Recent studies have focused on biodegradation mechanisms under aerobic and anaerobic conditions, providing insights into its environmental fate and potential risks. These findings are essential for regulatory compliance and sustainable chemical practices.

In conclusion, 1-Ethylazetidine-2-Carboxylic Acid (CAS No. 1421313-57-6) is a versatile compound with significant potential across multiple fields, including pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions to complex scientific challenges.